Cas no 2093533-37-8 (1-(3-Chlorobenzoyl)azetidine-3-sulfonamide)

• Product Name: 1-(3-Chlorobenzoyl)azetidine-3-sulfonamide
• CAS No: 2093533-37-8
• MF: C₁₀H₁₁ClN₂O₃S
• MW: 274.723940134048
• CID: 5760277
• PubChem ID: 121546498
• Update Time: 2025-05-20

1-(3-Chlorobenzoyl)azetidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2093533-37-8
• AKOS033489774
• EN300-1618096
• Z1638218940
• 1-(3-chlorobenzoyl)azetidine-3-sulfonamide
• 1-(3-Chlorobenzoyl)azetidine-3-sulfonamide

• Inchi： 1S/C10H11ClN2O3S/c11-8-3-1-2-7(4-8)10(14)13-5-9(6-13)17(12,15)16/h1-4,9H,5-6H2,(H2,12,15,16)
• InChI Key： ROHNLTGNWNRMDH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CC(C1)S(N)(=O)=O)=O

Computed Properties

• Exact Mass: 274.0178911g/mol
• Monoisotopic Mass: 274.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-(3-Chlorobenzoyl)azetidine-3-sulfonamide

1-(3-Chlorobenzoyl)azetidine-3-sulfonamide (CAS No 2093533-37-8): A Comprehensive Overview

1-(3-Chlorobenzoyl)azetidine-3-sulfonamide, identified by the CAS registry number CAS No 2093533-37-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. Recent advancements in chemical synthesis and computational modeling have shed light on its properties, making it a subject of ongoing research.

The molecular structure of 1-(3-Chlorobenzoyl)azetidine-3-sulfonamide comprises an azetidine ring, a four-membered cyclic amine, which is substituted with a sulfonamide group at the 3-position. The benzoyl group attached to the nitrogen atom introduces additional complexity and functionality to the molecule. This combination of structural elements contributes to its unique chemical reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of this compound, with researchers exploring various synthetic pathways to optimize its production. For instance, methods involving nucleophilic substitution and coupling reactions have been reported, with particular emphasis on achieving high yields and purity. The use of microwave-assisted synthesis has also been investigated, demonstrating the potential for rapid and efficient preparation of this compound.

In terms of biological activity, 1-(3-Chlorobenzoyl)azetidine-3-sulfonamide has shown promise in preliminary assays targeting specific enzymes and receptors. Its sulfonamide group is known to exhibit bioisosteric properties, making it a valuable component in drug design. Researchers have explored its potential as an inhibitor of kinases and other protein targets, with encouraging results suggesting further investigation into its therapeutic applications.

The pharmacokinetic properties of this compound have also been studied, with findings indicating moderate solubility and permeability. These characteristics are favorable for drug candidates, as they suggest potential for oral bioavailability. However, further research is required to fully understand its pharmacokinetic profile and toxicity profile.

In addition to its pharmacological applications, CAS No 2093533-37-8 has been utilized as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in certain reactions has made it a valuable tool for constructing complex chiral molecules. This application underscores the versatility of this compound across different areas of chemical research.

The environmental impact of 1-(3-Chlorobenzoyl)azetidine-3-sulfonamide has also been considered in recent studies. Assessments of its biodegradability and ecotoxicity are ongoing, with preliminary data suggesting low toxicity to aquatic organisms. These findings are crucial for ensuring responsible use and disposal of this compound in industrial settings.

In conclusion, 1-(3-Chlorobenzoyl)azetidine-3-sulfonamide (CAS No 2093533-